Cas no 71616-76-7 (N-(2,2,2-Trichloroethoxy)carbonyl Bisnortilidine)

• Product Name: N-(2,2,2-Trichloroethoxy)carbonyl Bisnortilidine
• CAS No: 71616-76-7
• Molecular Formula: C₁₈H₂₀NO₄Cl₃
• Molecular Weight: 420.7147
• CID: 976619
• PubChem ID: 12546493

N-(2,2,2-Trichloroethoxy)carbonyl Bisnortilidine Properties

Names and Identifiers

• N-(2,2,2-Trichloroethoxy)carbonyl] Bisnortilidine
• trans-1-Phenyl-2-[[(2,2,2-trichloroethoxy)carbonyl]aMino]-3-cyclohexene-1-carboxylic Acid Ethyl Ester
• ethyl (1R,2R)-1-phenyl-2-(2,2,2-trichloroethoxycarbonylamino)cyclohex-3-ene-1-carboxylate
• N-(2,2,2-TRICHLOROETHOXY)CARBONYL] BISNORTILIDINE,WHITE SOLID
• Ethyl (1R,6R)-6-{[(2,2,2-trichloroethoxy)carbonyl]amino}-3,6-dihydro[1,1'-biphenyl]-1(2H)-carboxylate
• DTXSID70502081
• 71616-76-7
• trans-1-Phenyl-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-3-cyclohexene-1-carboxylic Acid Ethyl Ester;
• cis-1-Phenyl-2-[[(2,2,2-trichloroethoxy)carbonyl]amino]-3-cyclohexene-1-carboxylic Acid Ethyl Ester;

• InChIKey： GHYAZUKUMSATHJ-RHSMWYFYSA-N
• Inchi： InChI=1S/C18H20Cl3NO4/c1-2-25-15(23)17(13-8-4-3-5-9-13)11-7-6-10-14(17)22-16(24)26-12-18(19,20)21/h3-6,8-10,14H,2,7,11-12H2,1H3,(H,22,24)/t14-,17-/m1/s1
• SMILES： CCOC(=O)C1(CCC=CC1NC(=O)OCC(Cl)(Cl)Cl)C2=CC=CC=C2

Computed Properties

• Exact Mass: 419.04600
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 7
• Monoisotopic Mass: 419.045791g/mol
• Heavy Atom Count: 26
• Complexity: 529
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 5.1
• Topological Polar Surface Area: 64.6Ų

Experimental Properties

• LogP: 4.50690
• PSA: 68.12000

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives